(1R)-2-Amino-1-(4-bromo-2-fluorophenyl)ethan-1-ol

• Molecular Formula: C8H9BrFNO
• Molecular Weight: 234.07 g/mol
• IUPAC Name: (1R)-2-amino-1-(4-bromo-2-fluorophenyl)ethanol
• InChI: InChI=1S/C8H9BrFNO/c9-5-1-2-6(7(10)3-5)8(12)4-11/h1-3,8,12H,4,11H2/t8-/m0/s1
• InChI Key: LGHJBYLZEZHUOW-QMMMGPOBSA-N
• Isomeric SMILES: C1=CC(=C(C=C1Br)F)[C@H](CN)O
• Canonical SMILES: C1=CC(=C(C=C1Br)F)C(CN)O

Description

(1R)-2-Amino-1-(4-bromo-2-fluorophenyl)ethan-1-ol is a chiral compound with significant potential in various scientific fields. This compound features an amino group, a hydroxyl group, and a substituted phenyl ring, making it a versatile molecule for chemical reactions and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1R)-2-Amino-1-(4-bromo-2-fluorophenyl)ethan-1-ol typically involves the reduction of 4-bromo-2-fluoroacetophenone followed by amination. One common method includes the use of dimethylamine borane and (S)-1-methyl-3,3-diphenyl-hexahydropyrrolo[1,2-c][1,3,2]oxazaborole in dichloromethane and toluene at low temperatures .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the public domain. large-scale synthesis would likely involve optimized reaction conditions to ensure high yield and purity, possibly using continuous flow reactors and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

(1R)-2-Amino-1-(4-bromo-2-fluorophenyl)ethan-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone.

Reduction: The compound can be reduced to remove the bromine atom.

Substitution: The bromine atom can be substituted with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride can be used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium azide or thiols.

Major Products Formed

Oxidation: Formation of 2-amino-1-(4-bromo-2-fluorophenyl)ethanone.

Reduction: Formation of 2-amino-1-(4-fluorophenyl)ethanol.

Substitution: Formation of 2-amino-1-(4-substituted-2-fluorophenyl)ethanol.

Scientific Research Applications

(1R)-2-Amino-1-(4-bromo-2-fluorophenyl)ethan-1-ol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex molecules.

Biology: Potential use in studying enzyme interactions due to its chiral nature.

Medicine: Investigated for its potential as a pharmaceutical intermediate.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The specific mechanism of action for (1R)-2-Amino-1-(4-bromo-2-fluorophenyl)ethan-1-ol is not well-documented. its effects are likely mediated through interactions with biological molecules such as enzymes or receptors, given its structural features.

Comparison with Similar Compounds

Similar Compounds

• (1R)-2-Amino-1-(4-chloro-2-fluorophenyl)ethan-1-ol
• (1R)-2-Amino-1-(4-bromo-2-chlorophenyl)ethan-1-ol
• (1R)-2-Amino-1-(4-bromo-2-methylphenyl)ethan-1-ol

Uniqueness

(1R)-2-Amino-1-(4-bromo-2-fluorophenyl)ethan-1-ol is unique due to the presence of both bromine and fluorine atoms on the phenyl ring, which can significantly influence its reactivity and interactions with other molecules.